Cas no 79211-46-4 (1,3-Benzenedicarboxylicacid, 5-(aminocarbonyl)-2,4,6-triiodo-)

• Product Name: 1,3-Benzenedicarboxylicacid, 5-(aminocarbonyl)-2,4,6-triiodo-
• CAS No: 79211-46-4
• MF: C₉H₄I₃NO₅
• MW: 586.8451795578
• CID: 569298
• PubChem ID: 3018820
• Update Time: 2025-04-19

1,3-Benzenedicarboxylicacid, 5-(aminocarbonyl)-2,4,6-triiodo- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylicacid, 5-(aminocarbonyl)-2,4,6-triiodo-
• 5-(carbamoyl)-2,4,6-triiodoisophthalic acid
• 5-ACETAMIDO-2,4,6-TRIIODOISOPHTHALIC ACID
• AC1MI784
• AG-H-17846
• CTK2H8986
• EINECS 279-113-4
• KHTGTPXXKOLMEH-UHFFFAOYSA-N
• NS00060514
• 5-carbamoyl-2,4,6-triiodoisophthalic acid
• DTXSID201000334
• 5-carbamoyl- 2,4,6-triiodoisophthalic acid
• 5-[Hydroxy(imino)methyl]-2,4,6-triiodobenzene-1,3-dicarboxylic acid
• SCHEMBL9787543
• 79211-46-4

• Inchi： 1S/C9H4I3NO5/c10-4-1(7(13)14)5(11)3(9(17)18)6(12)2(4)8(15)16/h(H2,13,14)(H,15,16)(H,17,18)
• InChI Key： KHTGTPXXKOLMEH-UHFFFAOYSA-N
• SMILES： IC1C(C(=O)O)=C(C(C(=O)O)=C(C=1C(N)=O)I)I

Computed Properties

• Exact Mass: 586.722
• Monoisotopic Mass: 586.722
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Density: 2.942
• Boiling Point: 471.2°C at 760 mmHg
• Flash Point: 238.8°C
• Refractive Index: 1.832